Cas no 104-20-1 (4-(4-Methoxyphenyl)-2-butanone)

4-(4-Methoxyphenyl)-2-butanone Properties

Names and Identifiers

• 4-(4-methoxyphenyl)butan-2-one
• 4-(4-Methoxyphenyl)-2-butanone
• 4-(4-Methoxyphenyl)-
• BUTANONE, 4-(p-METHOXYPHENYL)-2-(AS)
• 4-Methoxybenzylacetone
• Anisylacetone
• 4-(p-Methoxyphenyl)butan-2-one
• Raspberry ketone methyl ether
• ent20,279
• FEMA 2672
• ANISALACETONE
• 4-ANISYLACETONE
• PARA ANISYL ACETONE
• FRAMBINONMETHYLAETHER
• p-Methoxybenzylacetone
• 4-(4-
• ENT 20,279
• +Expand

• MDL： MFCD00008791
• InChIKey： PCBSXBYCASFXTM-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h5-8H,3-4H2,1-2H3
• SMILES： CC(=O)CCC1=CC=C(C=C1)OC
• BRN： 1869592

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.09938
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.21680
• PSA: 26.30000
• Refractive Index: n20/D 1.519(lit.)
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 177°C/25mmHg(lit.)
• Melting Point: 10°C(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• FEMA: 2672
• Color/Form: Colorless to yellowish oily liquid with floral and fruit aromas.
• Solubility: Not determined
• Density: 1.046 g/mL at 25 °C(lit.)

4-(4-Methoxyphenyl)-2-butanone Security Information

• RTECS：EL9085500
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• TSCA：Yes

4-(4-Methoxyphenyl)-2-butanone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances